3-(3-methoxyphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

• IUPAC Name: 10-(3-methoxyphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-triene-11-thione
• InChI: InChI=1S/C18H18N2O2S/c1-18-11-15(14-8-3-4-9-16(14)22-18)19-17(23)20(18)12-6-5-7-13(10-12)21-2/h3-10,15H,11H2,1-2H3,(H,19,23)
• InChI Key: ISGQVCJEDVMKRX-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=CC=CC=C3O1)NC(=S)N2C4=CC(=CC=C4)OC
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

3-(3-methoxyphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C18H18N2O2S and its molecular weight is 326.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Intramolecular Transformations

The compound has been a subject of interest in various synthetic and intramolecular conversion studies. For instance, a Biginelli reaction involving 5-R-salicylic aldehydes led to the formation of diastereomers of 2-methyl-11-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one, which relates closely to the compound . These diastereomers undergo ring opening in DMF and DMSO, leading to a three-component equilibrium involving different diastereomers (Sedova, Krivopalov, Gatilov, & Shkurko, 2014).

Crystal Structure Analysis

Crystal structure and Hirshfeld surface analysis have been conducted on related compounds, such as 9-bromo-2,5-dimethyl-11,12-dihydro-5H-5,11-methanobenzo[g][1,2,4]triazolo[1,5-c][1,3,5]oxadiazocine. These analyses provide insights into the molecular packing and intermolecular interactions of such compounds, which are crucial for understanding their physical and chemical properties (Gumus, Kansız, Yuksektepe Ataol, Dege, & Fritsky, 2019).

Green Chemistry Applications

Research has explored the use of natural acidic media, like Averrhoa bilimbi extract, for the synthesis of related compounds such as 11-acetyl-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]-oxadiaazocin-4(3H)-ones. This approach represents a shift towards more eco-friendly and sustainable methods in chemical synthesis (Patil, Shinde, Jagdale, Jadhav, & Patil, 2021).

Anticancer Potential

Studies have shown that certain derivatives of the compound exhibit potential anticancer properties. For example, a study focused on the synthesis and structure characterization of a novel oxygen-bridged tricyclic Biginelli adduct revealed moderate anticancer activity against the MCF-7 human breast cell line (Ibrahim et al., 2017).

Antibacterial and Antifungal Activity

Compounds like 2-methyl-11-nitro-5,6-dihydro-2H-2,6-methano-1,3,5-benzoxadiazocin-4(3H)-one, which are structurally related to the compound of interest, have been investigated for their antibacterial and antifungal activities. These studies contribute to the search for new antimicrobial agents, especially in the face of increasing resistance to conventional antibiotics and antifungal drugs (Turgunalieva et al., 2022).